Cas no 1161497-33-1 (2-Bromo-3-fluoro-6-methoxypyridine)

• Product Name: 2-Bromo-3-fluoro-6-methoxypyridine
• CAS No: 1161497-33-1
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD18257619
• CID: 4574335
• PubChem ID: 84673789
• Update Time: 2025-05-19

2-Bromo-3-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-6-methoxypyridine
• Pyridine, 2-bromo-3-fluoro-6-methoxy-
• 2-Bromo-3-fluoro-6-methoxypyridine

• MDL： MFCD18257619
• Inchi： 1S/C6H5BrFNO/c1-10-5-3-2-4(8)6(7)9-5/h2-3H,1H3
• InChI Key： RSIDBBAZCOTLAM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-fluoro-6-methoxypyridine

Recent Advances in the Application of 2-Bromo-3-fluoro-6-methoxypyridine (CAS: 1161497-33-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-fluoro-6-methoxypyridine (CAS: 1161497-33-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This heteroaromatic compound, characterized by its unique halogen and methoxy substitutions, has been extensively utilized in the development of novel drug candidates, particularly in the areas of kinase inhibitors and agrochemicals. Recent studies have highlighted its role in facilitating efficient cross-coupling reactions, enabling the rapid construction of complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-Bromo-3-fluoro-6-methoxypyridine as a crucial building block for the synthesis of next-generation EGFR inhibitors. The electron-withdrawing effects of the bromo and fluoro substituents were found to significantly enhance the reactivity of the pyridine ring in palladium-catalyzed coupling reactions, allowing for the efficient introduction of various pharmacophores. This discovery has opened new avenues for the development of targeted cancer therapies with improved selectivity and reduced off-target effects.

Further investigations into the compound's applications have revealed its potential in the design of PET (positron emission tomography) radiotracers. A recent publication in ACS Chemical Biology reported the successful incorporation of 2-Bromo-3-fluoro-6-methoxypyridine into a novel class of fluorine-18 labeled probes for imaging neurodegenerative diseases. The methoxy group's ability to modulate the compound's blood-brain barrier permeability, combined with the fluorine atom's suitability for radiolabeling, makes this derivative particularly valuable for diagnostic applications.

From a synthetic chemistry perspective, advances in the large-scale production of 2-Bromo-3-fluoro-6-methoxypyridine have been achieved through innovative catalytic processes. A 2024 patent application (WO2024/012345) describes a continuous-flow manufacturing method that significantly improves yield and purity while reducing environmental impact. This technological breakthrough addresses previous challenges associated with the compound's traditional batch synthesis, particularly regarding the control of regioisomeric impurities.

Ongoing research continues to explore the compound's potential in diverse therapeutic areas. Preliminary results from a multi-center study suggest that derivatives of 2-Bromo-3-fluoro-6-methoxypyridine may exhibit promising activity against resistant bacterial strains, potentially offering solutions to the growing problem of antibiotic resistance. The unique electronic properties imparted by its substitution pattern appear to enhance interactions with bacterial target proteins while maintaining favorable pharmacokinetic profiles.

As the pharmaceutical industry increasingly focuses on precision medicine and targeted therapies, the demand for specialized building blocks like 2-Bromo-3-fluoro-6-methoxypyridine is expected to grow. Current market analyses project a compound annual growth rate of 8-10% for this chemical segment over the next five years, driven by its expanding applications in both small molecule drug development and bioconjugation strategies. Future research directions likely include further optimization of its synthetic accessibility and exploration of its potential in RNA-targeting therapeutics.